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Compound of Interest

Compound Name: 1,3-Propanediol-d6

Cat. No.: B584380

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1,3-Propanediol-d6. The following
procedures detail personal protective equipment (PPE), operational plans for safe handling,
and proper disposal methods to ensure laboratory safety and compliance.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended protective equipment for handling 1,3-
Propanediol-d6.
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Protection Type

Recommended Equipment

Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).

[1](21[3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, >0.11 mm
thickness). A chemical apron or
other impervious clothing is
also recommended to minimize

skin contact.

Gloves must satisfy the
specifications of Regulation
(EV) 2016/425 and the
standard EN 374.[1][2][4]

Respiratory Protection

Generally not required in a
well-ventilated area. If
ventilation is inadequate or if
vapors/mists are generated,
use a NIOSH-approved
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges. For sole protection,
a full-face supplied air

respirator is necessary.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1][2][3]

Operational Plan: Handling and Storage

Safe handling and storage are paramount to preventing accidents and ensuring the integrity of

the chemical.

Handling:

e Always work in a well-ventilated area, such as a chemical fume hood, to control airborne

levels.[3]

e Avoid direct contact with skin and eyes.[3]

e Wash hands thoroughly with soap and water after handling.[1][2]
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» Keep the container tightly closed when not in use.[1][2]

o Keep away from heat, sparks, and open flames as it is a combustible liquid.[3]

e Ground all equipment when handling the product to prevent static discharge.[5]
Storage:

e Store in a cool, dry, and well-ventilated place.[1][2][3]

o Keep the container tightly sealed to prevent moisture absorption (hygroscopic).[6]

o Store away from incompatible materials such as strong oxidizing agents, acid chlorides, and
acid anhydrides.[3][6]

Emergency Procedures: Spills and First Aid
Spill Response:

» Remove all sources of ignition.[3]

o Ensure adequate ventilation.[1][2]

o Wear appropriate personal protective equipment as outlined above.[1][2]

o Absorb the spill with an inert material such as sand, earth, or vermiculite.[1][2][3]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[1][2]

» Do not allow the product to enter drains.[1][2]
First Aid:

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

o After Skin Contact: Remove contaminated clothing. Wash the affected area with soap and
plenty of water. If skin irritation occurs, consult a physician.[1][2]
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 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[3]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1][2]

Disposal Plan

Contaminated materials and unused products must be treated as hazardous waste.

Dispose of the waste in a licensed hazardous waste disposal facility.[7]

Follow all federal, state, and local regulations for chemical waste disposal.[3][6]

Contaminated packaging should be disposed of as unused product.[1]

Contaminated gloves should be disposed of in accordance with applicable laws and good
laboratory practices.[1][2]

Workflow for Handling 1,3-Propanediol-d6
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Workflow for Safe Handling and Disposal of 1,3-Propanediol-d6

Preparation
- Assess Risks
- Ensure Ventilation
- Gather PPE

:

Wear Appropriate PPE
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Chemical Handling

- Use in Fume Hood
- Avoid Contact
- Keep Container Closed

Accidental Release \Task Complete

Storage
- Cool, Dry, Ventilated Area Spill Occurs
- Tightly Sealed Container

Completion of Work
Spill Response

- Eliminate Ignition Sources
- Absorb with Inert Material
- Collect for Disposal

Waste Disposal
- Collect Contaminated Materials
- Label as Hazardous Waste
- Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling and disposal of 1,3-
Propanediol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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